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Compound of Interest

Compound Name:
T-Butyl N-cbz-DL-

phenylalaninamide

Cat. No.: B2543093 Get Quote

An In-depth Technical Guide on N-Cbz-DL-
phenylalaninamide
This technical guide provides a detailed overview of the molecular properties of N-Cbz-DL-

phenylalaninamide, a derivative of the amino acid phenylalanine. The information is targeted

towards researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Molecular Identity and Properties
While direct experimental data for T-Butyl N-cbz-DL-phenylalaninamide is not readily

available in public databases, we can deduce the core molecular properties of N-Cbz-DL-

phenylalaninamide from its parent compound, N-Cbz-DL-phenylalanine. The "T-Butyl"

component mentioned in the topic is likely a misnomer or refers to a specific, less common

derivative, and thus is excluded from this core analysis.

N-Cbz-DL-phenylalanine is a well-documented compound with the molecular formula

C₁₇H₁₇NO₄ and a molecular weight of 299.32 g/mol .[1][2][3][4][5] The conversion of a

carboxylic acid to a primary amide involves the replacement of the hydroxyl (-OH) group of the

carboxyl moiety with an amino (-NH₂) group. This transformation allows for the accurate

calculation of the molecular formula and weight for N-Cbz-DL-phenylalaninamide.
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Data Presentation

The quantitative data for N-Cbz-DL-phenylalanine and the derived data for N-Cbz-DL-

phenylalaninamide are summarized in the table below for clear comparison.

Compound Name Molecular Formula Molecular Weight ( g/mol )

N-Cbz-DL-phenylalanine C₁₇H₁₇NO₄ 299.32[1][2][3][4][5]

N-Cbz-DL-phenylalaninamide C₁₇H₁₈N₂O₃ 298.34 (calculated)

Experimental Protocols
The determination of the molecular weight and formula of a novel or derived compound like N-

Cbz-DL-phenylalaninamide would typically involve the following key experiments:

1. Synthesis of N-Cbz-DL-phenylalaninamide:

Objective: To synthesize N-Cbz-DL-phenylalaninamide from N-Cbz-DL-phenylalanine.

Methodology: A common method is the activation of the carboxylic acid of N-Cbz-DL-

phenylalanine using a coupling agent such as dicyclohexylcarbodiimide (DCC) or (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) (HATU), followed by the addition of ammonia (usually as ammonium

chloride with a base like triethylamine) to form the amide. The reaction progress would be

monitored by thin-layer chromatography (TLC).

Purification: The crude product would be purified using column chromatography or

recrystallization to obtain the pure amide.

2. Mass Spectrometry:

Objective: To determine the exact molecular weight of the synthesized N-Cbz-DL-

phenylalaninamide.

Methodology: High-resolution mass spectrometry (HRMS), such as electrospray ionization

(ESI) or matrix-assisted laser desorption/ionization (MALDI), would be employed. The

instrument would be calibrated with a known standard. The sample would be dissolved in a
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suitable solvent and introduced into the mass spectrometer. The resulting mass-to-charge

ratio (m/z) of the molecular ion peak would provide the experimental molecular weight.

3. Elemental Analysis:

Objective: To determine the elemental composition (percentage of Carbon, Hydrogen,

Nitrogen, and Oxygen) of the synthesized compound and confirm its molecular formula.

Methodology: A sample of the purified N-Cbz-DL-phenylalaninamide would be subjected to

combustion analysis. The amounts of CO₂, H₂O, and N₂ produced are measured, from which

the percentages of C, H, and N in the original sample are calculated. The percentage of

oxygen is typically determined by difference. The experimental percentages are then

compared with the theoretical values calculated from the proposed molecular formula

(C₁₇H₁₈N₂O₃).

Mandatory Visualization
The following diagrams illustrate the logical relationship of the molecular components and a

typical experimental workflow.
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Caption: Logical relationship of the core components of N-Cbz-DL-phenylalaninamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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